2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide

• IUPAC Name: 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N,N-diphenylacetamide
• InChI: InChI=1S/C17H16N4OS/c1-13-18-17(20-19-13)23-12-16(22)21(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11H,12H2,1H3,(H,18,19,20)
• InChI Key: HICAGMHWSGRUMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of thioacetamide derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide is not fully understood. However, it has been reported to inhibit the growth of fungi and bacteria by interfering with their cell wall synthesis. It has also been suggested that the compound induces apoptosis in cancer cells by activating the caspase pathway. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide has been reported to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. It has also been reported to have analgesic effects and reduce the levels of oxidative stress markers. In addition, the compound has been found to be non-toxic to normal cells and tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide in lab experiments is its broad-spectrum activity against fungi and bacteria. It has also been reported to have low toxicity to normal cells and tissues. However, the compound has some limitations, including its low solubility in water and some organic solvents. This can make it difficult to use in some experiments.

Future Directions

There are several future directions for the research on 2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide. One direction is to study its potential as an anti-inflammatory and analgesic agent. Another direction is to investigate its mechanism of action in more detail. Further research is also needed to optimize the synthesis method for better yield and purity. In addition, the compound can be modified to improve its solubility and activity against specific microorganisms.
Conclusion:
In conclusion, 2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide is a promising chemical compound that has shown potential in various scientific research applications. Its broad-spectrum activity against fungi and bacteria, low toxicity to normal cells and tissues, and various biochemical and physiological effects make it an attractive candidate for further research. However, more research is needed to fully understand its mechanism of action and optimize its synthesis method.

Synthesis Methods

The synthesis of 2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide involves the reaction of 5-methyl-4H-1,2,4-triazole-3-thiol with N,N-diphenylacetyl chloride in the presence of a base. The reaction takes place at room temperature and yields the desired product in good yield. This method has been reported in various research articles and has been optimized for better yield and purity.

Scientific Research Applications

2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]-N,N-diphenylacetamide has shown promising results in various scientific research applications. It has been studied for its antifungal, antibacterial, and antitumor activities. It has also been reported to have potential as an anti-inflammatory and analgesic agent. The compound has been tested on various cell lines and animal models, and the results have been encouraging.